Cas no 504-63-2 (1,3-Propanediol)

• Product Name: 1,3-Propanediol
• CAS No: 504-63-2
• MF: C₃H₈O₂
• MW: 76.0944213867188
• MDL: MFCD00002949
• CID: 37863
• PubChem ID: 10442
• Update Time: 2025-08-07

1,3-Propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol
• KARL FISCHER WATER STANDARD 100 Μ
• 1,3-Dihydroxypropane Trimethylene glycol Propane-1,3-diol
• PDO
• PROPANE-1,3-DIOL
• TRIMETHYLENE GLYCOL
• Dihydroxypropane
• 1,3-dihydroxypropane
• 1,3-Dihydroxypropane,Bio-PDO,PG
• 1,3-Propandeiol
• 1,3-PROPANDIOL
• 1,3-propylene glycol
• 1,3-propylenediol
• 1,3-prpanediol
• 2-Deoxyglycerol
• I,3-Propandiol
• propylene glycol
• Bio-PDO
• PG

• MDL： MFCD00002949
• Inchi： 1S/C3H8O2/c4-2-1-3-5/h4-5H,1-3H2
• InChI Key： YPFDHNVEDLHUCE-UHFFFAOYSA-N
• SMILES： OCCCO
• BRN： 969155

Computed Properties

• Exact Mass: 76.05240
• Monoisotopic Mass: 76.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 12.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Colorless viscous liquid
• Density: 1.053 g/mL at 25 °C(lit.)
• Melting Point: −27 °C (lit.)
• Boiling Point: 214 °C/760 mmHg(lit.)
• Flash Point: Fahrenheit: >210.2 ° f
  Celsius: >99 ° c
  
• Refractive Index: n20/D 1.440(lit.)
• PH: 4.5-7.0 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: 100 g/L
• PSA: 40.46000
• LogP: -0.63890
• Merck: 9714
• Vapor Pressure: 0.8 mmHg ( 20 °C)
  9.8 mmHg ( 100 °C)
• FEMA: 4753 | 1,3-PROPANEDIOL
• Solubility: It can be miscible with water, ethanol, acetone, chloroform and other organic solvents. But it is not miscible with benzene, carbon tetrachloride and petroleum ether.

1,3-Propanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 38
• Safety Instruction： S23-S24/25
• RTECS：TY2010000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：2.5%(V)
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Natural Products and Extracts Plant Extracts Skincare
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,3-Propanediol

Comprehensive Overview of 1,3-Propanediol (CAS No. 504-63-2)

1,3-Propanediol (CAS No. 504-63-2) is a versatile chemical compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and industrial manufacturing. This three-carbon diol is characterized by its two hydroxyl groups (-OH) positioned on the first and third carbon atoms of the propane chain. The unique chemical structure of 1,3-propanediol endows it with valuable properties such as high solubility in water and organic solvents, low toxicity, and excellent biocompatibility.

In the pharmaceutical industry, 1,3-propanediol is utilized as a solvent and excipient in the formulation of various drugs and medicinal products. Its low toxicity and high solubility make it an ideal choice for enhancing the stability and bioavailability of active pharmaceutical ingredients (APIs). Recent studies have explored the use of 1,3-propanediol in drug delivery systems, particularly in the development of sustained-release formulations. For instance, a study published in the Journal of Controlled Release (2022) demonstrated that 1,3-propanediol-based polymers can effectively control the release rate of drugs, thereby improving patient compliance and therapeutic outcomes.

In the cosmetics industry, 1,3-propanediol is widely used as a humectant and moisturizer in skincare products. Its ability to retain moisture and enhance skin hydration has made it a popular ingredient in creams, lotions, and serums. Additionally, 1,3-propanediol exhibits antimicrobial properties, which can help prevent the growth of bacteria and fungi in cosmetic formulations. A recent review in the Cosmetics Journal (2021) highlighted the multifunctional benefits of 1,3-propanediol, emphasizing its role in improving product stability and extending shelf life.

The industrial applications of 1,3-propanediol are equally diverse. It is used as a raw material in the production of polyesters, polyurethanes, and other polymers. In particular, 1,3-propanediol-based polyesters have gained attention for their biodegradability and environmental friendliness. A study published in the Polymer Journal (2020) reported that polyesters derived from 1,3-propanediol exhibit superior mechanical properties compared to traditional petrochemical-based polymers. This makes them suitable for use in packaging materials, fibers, and coatings.

The production methods for 1,3-propanediol have evolved significantly over the years. Traditionally, it was synthesized through chemical processes involving propylene oxide or glycerol. However, recent advancements in biotechnology have led to more sustainable and cost-effective production methods. Microbial fermentation using genetically engineered bacteria has emerged as a promising approach for producing 1,3-propanediol. A study published in the Bioresource Technology Journal (2021) demonstrated that engineered Escherichia coli strains can efficiently convert renewable feedstocks into high yields of 1,3-propanediol. This bioprocess not only reduces environmental impact but also enhances economic viability.

The safety profile of 1,3-propanediol has been extensively evaluated by regulatory agencies worldwide. It is generally recognized as safe (GRAS) by the U.S. Food and Drug Administration (FDA) for use in food products at concentrations up to 5%. In addition to its GRAS status, 1,3-propanediol has been approved by various international regulatory bodies for use in cosmetics and personal care products. The European Chemicals Agency (ECHA) has also classified it as non-hazardous under the Registration, Evaluation, Authorization and Restriction of Chemicals (REACH) regulation.

In conclusion, 1,3-Propanediol (CAS No. 504-63-2) is a multifunctional chemical compound with a broad spectrum of applications across multiple industries. Its unique properties make it an essential component in pharmaceutical formulations, cosmetic products, and industrial materials. Ongoing research continues to uncover new uses and improve production methods for this versatile compound. As sustainability becomes an increasingly important consideration in chemical manufacturing, the demand for bio-based production routes for 1,3-propanediol is expected to grow further.